Cas no 1306606-82-5 (Carbamic acid, N-[4-methyl-2-(4-piperidinyl)hexyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[4-methyl-2-(4-piperidinyl)hexyl]-, 1,1-dimethylethyl ester
• CAS No: 1306606-82-5
• MF: C₁₇H₃₄N₂O₂
• MW: 298.464065074921
• CID: 5158761
• Update Time: 2025-06-30

Carbamic acid, N-[4-methyl-2-(4-piperidinyl)hexyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-methyl-2-(piperidin-4-yl)hexyl]carbamate
• Tert-butyl (4-methyl-2-(piperidin-4-yl)hexyl)carbamate
• tert-butylN-[4-methyl-2-(piperidin-4-yl)hexyl]carbamate
• Carbamic acid, N-[4-methyl-2-(4-piperidinyl)hexyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H34N2O2/c1-6-13(2)11-15(14-7-9-18-10-8-14)12-19-16(20)21-17(3,4)5/h13-15,18H,6-12H2,1-5H3,(H,19,20)
• InChI Key： XFMDWAFTFJDMOM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(CC(C)CC)C1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 3.7
• Topological Polar Surface Area: 50.4

Additional information on Carbamic acid, N-[4-methyl-2-(4-piperidinyl)hexyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[4-methyl-2-(4-piperidinyl)hexyl]-, 1,1-dimethylethyl ester (CAS No. 1306606-82-5): A Comprehensive Overview

Carbamic acid, N-[4-methyl-2-(4-piperidinyl)hexyl]-, 1,1-dimethylethyl ester, identified by its CAS number 1306606-82-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of derivatives known for their potential applications in medicinal chemistry, particularly in the synthesis of bioactive molecules. The unique structural features of this compound, including its N-[4-methyl-2-(4-piperidinyl)hexyl] moiety and the presence of a 1,1-dimethylethyl ester group, contribute to its distinctive chemical properties and reactivity.

The significance of this compound lies in its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its utility in the development of novel therapeutic entities that target various biological pathways. The piperidinyl group, a key structural component of this molecule, is particularly noteworthy for its ability to enhance binding affinity and selectivity in drug design. This feature has made it a valuable building block in the creation of small-molecule inhibitors and modulators.

In recent years, there has been a surge in interest regarding the applications of such derivatives in drug discovery. The structural complexity of Carbamic acid, N-[4-methyl-2-(4-piperidinyl)hexyl]-, 1,1-dimethylethyl ester (CAS No. 1306606-82-5) makes it an attractive candidate for further investigation. Studies have demonstrated its potential in modulating enzyme activity and interacting with biological targets, which are crucial for developing new treatments for chronic diseases.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The presence of both the ester and amine functional groups provides multiple points for further derivatization, allowing chemists to tailor its properties for specific applications. This flexibility has led to several innovative synthetic strategies being developed to incorporate this compound into more complex molecular architectures.

The pharmaceutical industry has been particularly keen on exploring derivatives like Carbamic acid, N-[4-methyl-2-(4-piperidinyl)hexyl]-, 1,1-dimethylethyl ester (CAS No. 1306606-82-5) due to their potential therapeutic benefits. Researchers have been investigating its role in the development of drugs that target neurological disorders, inflammatory conditions, and even certain types of cancer. The ability of this compound to interact with multiple biological targets makes it a promising candidate for multitarget drug design.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding interactions with proteins and other biomolecules. These studies are crucial for optimizing its pharmacological properties and improving its efficacy as a therapeutic agent.

The synthesis of Carbamic acid, N-[4-methyl-2-(4-piperidinyl)hexyl]-, 1,1-dimethylethyl ester (CAS No. 1306606-82-5) involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels, making it more feasible for large-scale production. This progress has opened up new avenues for industrial applications and commercialization.

In conclusion, Carbamic acid, N-[4-methyl-2-(4-piperidinyl)hexyl]-, 1,1-dimethylethyl ester represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.